N-(4-chloro-2-methoxy-5-methylphenyl)-4-imino-3-oxa-13-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-4-imino-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide
• InChI: InChI=1S/C24H24ClN3O3/c1-13-9-19(20(30-2)12-18(13)25)27-24(29)17-11-15-10-14-5-3-7-28-8-4-6-16(21(14)28)22(15)31-23(17)26/h9-12,26H,3-8H2,1-2H3,(H,27,29)
• InChI Key: PMMYPZZTWSEGIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)C2=CC3=CC4=C5C(=C3OC2=N)CCCN5CCC4
• Molecular Formula: C24H24ClN3O3
• Molecular Weight: 437.9 g/mol

Description

N-(4-chloro-2-methoxy-5-methylphenyl)-4-imino-3-oxa-13-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide is a useful research compound. Its molecular formula is C24H24ClN3O3 and its molecular weight is 437.92. The purity is usually 95%.
BenchChem offers high-quality N-(4-chloro-2-methoxy-5-methylphenyl)-4-imino-3-oxa-13-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chloro-2-methoxy-5-methylphenyl)-4-imino-3-oxa-13-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Applications

Compounds with complex structures similar to the queried molecule have been studied for their antitumor properties. For example, imidazotetrazines, which share a degree of structural complexity, exhibit curative activity against specific leukemia types by acting as prodrug modifications, demonstrating the potential for complex molecules to be used in cancer therapy (Stevens et al., 1984).

Chemical Synthesis and Structural Analysis

Research on structurally intricate molecules often includes their synthesis and the exploration of their crystalline structures. For instance, studies on azabicyclo-ene-diyne analogues of dynemicin A highlight the synthesis and crystallographic analysis of compounds with complex bicyclic and tricyclic frameworks, contributing to our understanding of their chemical behavior and potential applications in developing new pharmaceuticals (Lynch et al., 1995).

Novel Drug Design and Synthesis

The design and synthesis of novel compounds for potential therapeutic use is a significant area of research. Studies have focused on creating new benzodifuranyl derivatives with anti-inflammatory and analgesic properties, highlighting the ongoing effort to discover new drugs through innovative chemical synthesis (Abu‐Hashem et al., 2020).

Pharmacological Profiling

Complex molecules are also subject to pharmacological profiling to understand their receptor interactions and potential as therapeutic agents. For instance, the selective silent 5-HT1A receptor antagonist WAY-100635 has been characterized for its high affinity and selectivity, serving as an example of how detailed pharmacological studies contribute to drug development (Forster et al., 1995).